Cas no 887893-32-5 (3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 887893-32-5
• MF: C₁₈H₁₃N₅O₄
• MW: 363.326923131943
• CID: 6308982
• PubChem ID: 3713238
• Update Time: 2025-07-15

3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide
• F0608-0994
• AB00684594-01
• 887893-32-5
• 3-(2,5-dioxopyrrolidin-1-yl)-N-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024586775

• Inchi： 1S/C18H13N5O4/c24-14-6-7-15(25)23(14)13-5-1-3-11(9-13)16(26)20-18-22-21-17(27-18)12-4-2-8-19-10-12/h1-5,8-10H,6-7H2,(H,20,22,26)
• InChI Key： PPOXHRMVCAGYCE-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC=C(C(NC2=NN=C(C3C=NC=CC=3)O2)=O)C=1)=O

Computed Properties

• Exact Mass: 363.09675391g/mol
• Monoisotopic Mass: 363.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide

3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 887893-32-5): A Comprehensive Overview

3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 887893-32-5) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide and features a unique combination of functional groups that contribute to its diverse biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular structure of 3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide is characterized by a benzamide core linked to a 1,3,4-oxadiazole ring and a 2,5-dioxopyrrolidine moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound. The synthesis of this compound typically involves several steps, including the formation of the benzamide derivative and subsequent coupling reactions to introduce the 1,3,4-oxadiazole and 2,5-dioxopyrrolidine functionalities.

One common synthetic route involves the reaction of an appropriate carboxylic acid with N-hydroxysuccinimide (NHS) to form an active ester intermediate. This intermediate is then coupled with an amine derivative to form the final product. The use of coupling agents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) can significantly enhance the yield and purity of the final product.

Biological Properties

3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide has been extensively studied for its biological activities. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For instance, recent studies have shown that this compound exhibits significant inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways.

In addition to its enzymatic inhibition properties, 3-(2,5-dioxopyrrolidin-1-yl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research

The potential clinical applications of 3-(2,5-dioxopyrrolidin-1-y l)-N -5 -(pyridin - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide are currently being explored in various preclinical and clinical studies. One area of focus is its use as a targeted therapy for cancer. Preclinical studies have shown that this compound can selectively inhibit cancer cell proliferation while sparing normal cells. This selective cytotoxicity makes it a promising candidate for cancer treatment.

Beyond cancer therapy, there is growing interest in using this compound for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent research has indicated that it can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as beta amyloid and alpha-synuclein. These findings suggest that 3-(2 , 5 - dioxopyrrolidin - 1 - yl ) - N - 5 -( pyridin - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide may have neuroprotective properties that could be harnessed for therapeutic benefit.

Safety and Toxicology

The safety profile of 3-(2 , 5 - dioxopyrrolidin - 1 - yl ) - N - 5 -( pyridin - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide is an important consideration for its potential clinical applications. Extensive toxicological studies have been conducted to evaluate its safety in both in vitro and in vivo models. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In animal models, no significant toxicity was observed at doses up to several times higher than those required for therapeutic efficacy. However, as with any new drug candidate, further long-term safety studies are necessary to fully assess its potential risks and benefits.

Conclusion

3-(2 , 5 - dioxopyrrolidin - 1 - yl ) - N - 5 -( pyridin - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide (CAS No. 887893-32-5) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure confers multiple functional properties that make it an attractive candidate for further development in various fields of medicine. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.